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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The IAB Tech Lab Content Taxonomy, including the IAB15 "Science" category, was

developed for the digital advertising industry to classify online content and is not a recognized

standard for academic or scientific research classification. This guide proposes a novel,

conceptual framework for adapting the IAB15 taxonomy for the classification of interdisciplinary

scientific studies, acknowledging that this is not its intended or established use. The

methodologies and protocols outlined herein are hypothetical and serve as a guide for

researchers interested in exploring such a classification system.

Introduction
Interdisciplinary research, which integrates knowledge and methods from different disciplines,

is increasingly at the forefront of scientific discovery. However, the classification of such

research presents a significant challenge for bibliometrics, funding agencies, and research

assessment. While numerous methodologies exist for classifying interdisciplinary work, they

often rely on complex analyses of citations, co-authorship, or keyword co-occurrence. This

guide proposes a simplified, content-based approach using a modified framework based on the

IAB15 "Science" taxonomy. The IAB15 taxonomy offers a structured, albeit high-level,

vocabulary of scientific disciplines that can be repurposed as a foundational layer for a coarse-

grained classification of interdisciplinary science.
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The IAB15 "Science" Taxonomy
The IAB15 "Science" category is a Tier-1 classification within the IAB Tech Lab Content

Taxonomy. It is subdivided into several Tier-2 categories that represent distinct scientific

disciplines. For the purpose of this guide, we will consider these Tier-2 categories as our

primary classification nodes.

Quantitative Data Presentation: IAB15 Tier-2
Categories
The following table summarizes the core IAB15 "Science" Tier-2 categories that will form the

basis of our proposed classification framework.
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IAB ID Discipline
Potential Relevance in
Interdisciplinary Research

IAB15-1 Astrology

Likely of limited direct

relevance for most scientific

interdisciplinary studies, but

could be relevant in studies of

social or cultural science.

IAB15-2 Biology

Central to interdisciplinary

fields such as bioinformatics,

biophysics, biochemistry, and

systems biology.

IAB15-3 Chemistry

A fundamental discipline in

materials science,

nanotechnology,

pharmacology, and

environmental science.

IAB15-4 Geology

Key for interdisciplinary

research in climate science,

oceanography, and planetary

science.

IAB15-5 Paranormal Phenomena

Similar to Astrology, likely of

limited relevance in

mainstream scientific

interdisciplinary research.

IAB15-6 Physics

Foundational for biophysics,

chemical physics,

astrophysics, and engineering

sciences.

IAB15-7 Space / Astronomy
Core to astrophysics, planetary

science, and astrobiology.

IAB15-8 Geography Relevant for environmental

science, epidemiology, and
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social sciences with a spatial

component.

IAB15-9 Botany

Important for agricultural

science, ecology, and

pharmacology.

IAB15-10 Weather

A key component of climate

science, atmospheric science,

and hydrology.

Logical Framework for Interdisciplinary
Classification
The core of this proposed methodology is to classify an interdisciplinary research output (e.g., a

paper, a project) by identifying a primary disciplinary anchor and one or more secondary

contributing disciplines from the IAB15 list.

Input

Classification Process

OutputInterdisciplinary
Research Output

Analyze Content
(Abstract, Keywords, Methods)

Identify Primary
Discipline (Core Focus)

Identify Secondary
Discipline(s) (Contributing Methods/Concepts)

Map Disciplines
to IAB15 Categories

Classification Vector
[Primary, Secondary1, Secondary2, ...]

Click to download full resolution via product page

Caption: Logical workflow for classifying interdisciplinary research using the IAB15 framework.

Experimental Protocol: A Bibliometric Approach to
Validate the IAB15-Interdisciplinary Mapping
This section outlines a hypothetical experimental protocol for a bibliometric study to test the

feasibility and utility of the proposed IAB15 classification for interdisciplinary research.
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Objective: To determine if the IAB15 "Science" taxonomy can be reliably used to classify

interdisciplinary research articles and to identify common interdisciplinary pairings.

Methodology:

Corpus Selection:

Select a corpus of 1,000 research articles published in the last five years from known

interdisciplinary journals (e.g., Nature Communications, PLOS ONE, Science Advances).

The articles should be in English and have abstracts and author-provided keywords

available.

Manual Classification (Gold Standard):

Recruit a panel of three subject matter experts with broad scientific knowledge.

Each expert will independently classify each article according to the proposed IAB15
framework:

Assign one primary IAB15 "Science" category.

Assign one or more secondary IAB15 "Science" categories.

Calculate the inter-rater reliability (e.g., using Fleiss' Kappa) to assess the consistency of

the classification.

Automated Classification:

Develop a text-mining script (e.g., using Python with libraries like scikit-learn and NLTK).

For each IAB15 "Science" category, create a dictionary of representative keywords.

The script will process the title, abstract, and keywords of each article and calculate a

relevance score for each IAB15 category based on keyword frequency (TF-IDF).

The category with the highest score will be assigned as the primary discipline, and other

categories with scores above a certain threshold will be assigned as secondary.
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Validation and Analysis:

Compare the automated classification results with the manual "gold standard"

classification.

Calculate precision, recall, and F1-score for the automated classifier.

Analyze the frequency of different primary-secondary IAB15 category pairings to identify

common interdisciplinary combinations.

Experimental Workflow Diagram

Start

Select 1000 Articles
from Interdisciplinary Journals

Manual Classification
by 3 Experts

Automated Text-Mining
Classification

Calculate Inter-Rater
Reliability

Compare Manual and
Automated Results

Calculate Precision,
Recall, F1-Score

Analyze Frequency of
Interdisciplinary Pairings

End
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Click to download full resolution via product page

Caption: Hypothetical experimental workflow for validating the IAB15 interdisciplinary

classification.

Signaling Pathway: Conceptual Model of
Interdisciplinary Knowledge Integration
While not a biological signaling pathway, the following diagram illustrates the conceptual

"pathway" of knowledge integration in an interdisciplinary research project, mapped to our

proposed IAB15 framework.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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